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Compound of Interest

Compound Name: Roflurane

Cat. No.: B1679507

Disclaimer: Roflurane (2-Bromo-1,1,2-trifluoro-1-methoxyethane) is a halogenated ether that
was investigated as an inhalational anesthetic but was never commercially marketed.[1]
Consequently, detailed and validated synthesis pathways are not readily available in published
literature. This guide presents a proposed synthesis pathway for Roflurane, constructed from
established chemical principles and analogous reactions reported for structurally similar
fluorinated ethers. The experimental protocols and quantitative data provided are based on
these analogous reactions and should be considered illustrative.

Introduction to Roflurane

Roflurane is a halogenated ether with the chemical formula CsH4BrFsO. Its IUPAC name is 2-
Bromo-1,1,2-trifluoro-1-methoxyethane. The structure of Roflurane contains a stereocenter,
and thus it can exist as a racemic mixture of two enantiomers.

Chemical Structure of Roflurane:

Proposed Synthesis Pathway

A plausible and efficient synthesis of Roflurane can be envisioned via a two-step process
starting from the commercially available reagent, 1,1,2-trifluoro-2-bromoethylene. This pathway
involves the formation of a key intermediate, 1,1,2-trifluoro-2-bromoethanol, followed by
methylation to yield the final product.

Overall Reaction Scheme:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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